Cas no 16001-08-4 (1,5-Naphthalenedicarbonitrile,4,8-dimethoxy-)

• Product Name: 1,5-Naphthalenedicarbonitrile,4,8-dimethoxy-
• CAS No: 16001-08-4
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 209624
• PubChem ID: 299095
• Update Time: 2025-04-19

1,5-Naphthalenedicarbonitrile,4,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedicarbonitrile,4,8-dimethoxy-
• NSC171537
• 4,8-dimethoxynaphthalene-1,5-dicarbonitrile
• DTXSID70305731
• 16001-08-4
• NSC-171537

• Inchi： 1S/C14H10N2O2/c1-17-11-5-3-10(8-16)14-12(18-2)6-4-9(7-15)13(11)14/h3-6H,1-2H3
• InChI Key： TYNHIGMPPFCAKC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#N)=C2C(=CC=C(C#N)C2=1)OC

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 484.9°Cat760mmHg
• Flash Point: 203.1°C
• Refractive Index: 1.619
• PSA: 66.04